Cas no 2649067-95-6 (1-chloro-2-(2-isocyanatopropan-2-yl)-3-methylbenzene)

• Product Name: 1-chloro-2-(2-isocyanatopropan-2-yl)-3-methylbenzene
• CAS No: 2649067-95-6
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 6369698
• PubChem ID: 165661542
• Update Time: 2025-06-26

1-chloro-2-(2-isocyanatopropan-2-yl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(2-isocyanatopropan-2-yl)-3-methylbenzene
• 2649067-95-6
• EN300-1963543

• Inchi： 1S/C11H12ClNO/c1-8-5-4-6-9(12)10(8)11(2,3)13-7-14/h4-6H,1-3H3
• InChI Key： SJKOBXAMAMNOGW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C(C)(C)N=C=O

Computed Properties

• Exact Mass: 209.0607417g/mol
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-chloro-2-(2-isocyanatopropan-2-yl)-3-methylbenzene

Professional Introduction to 1-chloro-2-(2-isocyanatopropan-2-yl)-3-methylbenzene (CAS No. 2649067-95-6)

1-chloro-2-(2-isocyanatopropan-2-yl)-3-methylbenzene, with the CAS number 2649067-95-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex molecular structure, serves as a crucial intermediate in the synthesis of various high-value chemicals and potential therapeutic agents. Its unique chemical properties make it particularly relevant in the development of novel materials and pharmaceuticals.

The molecular structure of 1-chloro-2-(2-isocyanatopropan-2-yl)-3-methylbenzene comprises a benzene ring substituted with a chloro group at the first position, an isocyanato group at the second position, and a methyl group at the third position. This arrangement imparts distinct reactivity and functionality, making it a versatile building block for further chemical modifications. The presence of the isocyanato group, in particular, opens up possibilities for polymerization reactions and the formation of polyurethane derivatives, which are widely used in coatings, adhesives, and elastomers.

In recent years, there has been growing interest in exploring the applications of this compound in pharmaceutical research. The isocyanato functional group can undergo reactions with nucleophiles such as amines and alcohols to form urea and carbamate derivatives, respectively. These derivatives have shown promise as intermediates in the synthesis of bioactive molecules. For instance, researchers have been investigating its potential use in developing new classes of drugs targeting inflammatory and metabolic disorders.

One of the most compelling aspects of 1-chloro-2-(2-isocyanatopropan-2-yl)-3-methylbenzene is its role in the synthesis of advanced materials. The compound's ability to form stable covalent bonds with various substrates makes it an excellent candidate for creating novel polymers and copolymers. These materials can exhibit enhanced mechanical properties, thermal stability, and biodegradability, making them suitable for applications in aerospace, automotive industries, and biomedical devices.

Recent studies have highlighted the compound's potential in green chemistry initiatives. Researchers are exploring methods to optimize its synthesis using catalytic processes that minimize waste and energy consumption. Such efforts align with global trends toward sustainable manufacturing practices. Additionally, the compound's reactivity allows for the development of environmentally friendly polyurethane systems that reduce reliance on traditional petroleum-based chemicals.

The pharmaceutical industry has also been keen on leveraging 1-chloro-2-(2-isocyanatopropan-2-yl)-3-methylbenzene for drug discovery programs. Its structural motifs are found to be compatible with various pharmacophores, enabling the design of molecules with improved pharmacokinetic profiles. For example, derivatives derived from this compound have been tested in preclinical studies for their potential to modulate enzyme activity and receptor binding affinity. These findings suggest that further exploration could yield novel therapeutic entities.

In conclusion, 1-chloro-2-(2-isocyanatopropan-2-yl)-3-methylbenzene (CAS No. 2649067-95-6) represents a multifaceted compound with significant implications across multiple sectors. Its unique chemical properties make it invaluable for synthesizing advanced materials and pharmaceutical intermediates. As research continues to uncover new applications and synthetic pathways, this compound is poised to play an increasingly important role in addressing global challenges in medicine and material science.